Cas no 116904-71-3 (Ethyl 4-(3-nitrophenyl)-3-oxobutanoate)

• Product Name: Ethyl 4-(3-nitrophenyl)-3-oxobutanoate
• CAS No: 116904-71-3
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 131400
• PubChem ID: 309751
• Update Time: 2025-10-28

Ethyl 4-(3-nitrophenyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-nitrophenyl)-3-oxobutanoate
• 4-(3-nitro-phenyl)-3-oxo-butyric acid ethyl ester
• Benzenebutanoic acid,3-nitro-b-oxo-, ethyl ester
• NSC212180
• NSC-212180
• CS-0237671
• Z3241262065
• 4-(3-Nitrophenyl)-3-oxo-butyric acid ethyl ester
• ethyl4-(3-nitrophenyl)-3-oxobutanoate
• Benzenebutanoic acid, 3-nitro-beta-oxo-, ethyl ester
• SCHEMBL6984479
• 3-nitro-beta-oxo-benzenebutanoic acid ethyl ester
• EN300-18636378
• GSKBATUYMHEXQM-UHFFFAOYSA-N
• 116904-71-3
• DTXSID00309505

• MDL： MFCD03844423
• Inchi： 1S/C12H13NO5/c1-2-18-12(15)8-11(14)7-9-4-3-5-10(6-9)13(16)17/h3-6H,2,7-8H2,1H3
• InChI Key： GSKBATUYMHEXQM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CC1C=CC=C(C=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 251.07900
• Monoisotopic Mass: 251.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• PSA: 89.19000
• LogP: 2.18280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Ethyl 4-(3-nitrophenyl)-3-oxobutanoate

Ethyl 4-(3-nitrophenyl)-3-oxobutanoate: A Comprehensive Overview

Ethyl 4-(3-nitrophenyl)-3-oxobutanoate, with the CAS number 116904-71-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 4-(3-nitrophenyl)-3-oxobutanoate, is characterized by its unique structure, which combines an ester group, a ketone group, and a nitro-substituted aromatic ring. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

The molecular structure of Ethyl 4-(3-nitrophenyl)-3-oxobutanoate consists of a four-carbon chain with a ketone group at the third position and an ester group at the fourth position. The aromatic ring, substituted with a nitro group at the meta position, introduces electronic effects that can influence the reactivity of the compound. This combination of functional groups makes it an ideal candidate for exploring various chemical reactions, such as nucleophilic additions, reductions, and cyclizations.

Recent studies have highlighted the potential of Ethyl 4-(3-nitrophenyl)-3-oxobutanoate in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as a precursor for the preparation of heterocyclic compounds, which are often found in pharmaceutical agents. For instance, its ability to undergo Michael addition reactions has been exploited to construct complex molecular frameworks with potential anti-inflammatory and anticancer properties.

In addition to its role in organic synthesis, Ethyl 4-(3-nitrophenyl)-3-oxobutanoate has been studied for its applications in material science. The compound's ability to form self-assembled monolayers has been investigated, suggesting its potential use in the development of advanced coatings and sensors. Furthermore, its electronic properties make it a candidate for applications in organic electronics, particularly in the design of semiconducting materials.

From a synthetic perspective, Ethyl 4-(3-nitrophenyl)-3-oxobutanoate can be prepared through several routes. One common method involves the esterification of 4-(3-nitrophenyl)-3-oxobutanoyl chloride with ethanol. This reaction is typically carried out under mild conditions to ensure high yields and purity. Alternative approaches include the oxidation of appropriate alcohols or the hydrolysis of nitriles followed by subsequent functionalization steps.

The reactivity of Ethyl 4-(3-nitrophenyl)-3-oxobutanoate is influenced by the electronic effects introduced by the nitro group on the aromatic ring. The nitro group acts as an electron-withdrawing substituent, which can enhance the electrophilicity of adjacent carbonyl groups. This effect has been leveraged in various catalytic transformations, such as enantioselective reductions and cross-coupling reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity patterns of Ethyl 4-(3-nitrophenyl)-3-oxobutanoate. Quantum mechanical calculations have revealed that the compound exhibits significant conjugation between the aromatic ring and the carbonyl groups, which contributes to its stability and reactivity. These findings have been instrumental in guiding experimental efforts toward optimizing synthetic routes and exploring new applications.

In conclusion, Ethyl 4-(3-nitrophenyl)-3-oxobutanoate (CAS No: 116904-71-3) is a multifaceted compound with diverse applications in organic synthesis, materials science, and drug discovery. Its unique combination of functional groups and electronic properties makes it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new aspects of its chemistry, this compound is poised to play an increasingly important role in advancing modern chemical research.